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Compound of Interest

Compound Name: Demethylmurrayanine

CAS No.: 123497-84-7

Cat. No.: B169625

Get Quote

Topic: Evaluation of Demethylmurrayanine (1-Hydroxy-3-
formylcarbazole) for Anti-Inflammatory and Cytotoxic
Potency
Part 1: Introduction & Compound Profile
Executive Summary
Demethylmurrayanine (CAS: 123497-84-7), also known as 1-hydroxy-9H-carbazole-3-

carbaldehyde, is a bioactive carbazole alkaloid isolated from Murraya koenigii (Curry tree).[1]

Structurally, it is the demethylated analog of Murrayanine. While the methylated parent

compound (Murrayanine) is well-documented, the presence of the free hydroxyl group at the C-

1 position in Demethylmurrayanine significantly alters its physicochemical interactions,

potentially enhancing antioxidant capacity and hydrogen-bonding potential with protein targets.

This guide provides a standardized framework for researchers to evaluate

Demethylmurrayanine in in vitro models, specifically focusing on anti-inflammatory activity

(RAW 264.7 model) and cytotoxicity/apoptosis induction (Cancer cell lines).
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Physicochemical Profile
Property Specification

Chemical Name 1-Hydroxy-9H-carbazole-3-carbaldehyde

Synonyms
Demethylmurrayanine, 3-Formyl-1-

hydroxycarbazole

CAS Number 123497-84-7

Molecular Formula C₁₃H₉NO₂

Molecular Weight 211.22 g/mol

Appearance Yellow crystalline powder

Solubility
Soluble in DMSO (>10 mg/mL), Acetone.[1]

Insoluble in water.

Storage -20°C, desiccated, protected from light.

Part 2: Reagent Preparation & Handling
Stock Solution Preparation (Self-Validating Protocol)
The critical failure point in carbazole alkaloid experiments is precipitation in aqueous media.

Demethylmurrayanine is hydrophobic.[2]

Protocol:

Weighing: Accurately weigh 2.11 mg of Demethylmurrayanine.

Solvent: Add 1.0 mL of sterile, cell-culture grade DMSO (Dimethyl Sulfoxide).

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C

for 5 minutes.

Concentration: This yields a 10 mM Stock Solution.

Storage: Aliquot into 20 µL volumes in amber tubes. Store at -20°C. Do not freeze-thaw more

than 3 times.
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Working Solution & Vehicle Control
Dilution Rule: The final DMSO concentration in the cell culture well must never exceed 0.5%

(v/v), with 0.1% being the ideal target to avoid solvent toxicity.[2]

Preparation: Dilute the 10 mM stock into pre-warmed complete culture media immediately

prior to treatment.

Example: To achieve 10 µM final concentration: Add 1 µL of 10 mM Stock to 999 µL of

Media. (Final DMSO = 0.1%).[3]

Part 3: Biological Mechanism & Experimental Logic
Structure-Activity Relationship (SAR)
Demethylmurrayanine belongs to the carbazole alkaloid class. Research on related analogs

(Mahanine, Girinimbine) suggests a dual mechanism of action:

Anti-Inflammatory: Inhibition of the NF-κB signaling pathway, preventing the nuclear

translocation of p65 and subsequent expression of pro-inflammatory cytokines (iNOS, COX-

2).

Pro-Apoptotic: Disruption of mitochondrial membrane potential (

), leading to Cytochrome C release and Caspase-3/9 activation.

Signaling Pathway Visualization
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Caption: Proposed mechanism of action showing dual targeting: induction of mitochondrial

apoptosis and inhibition of NF-κB inflammatory signaling.

Part 4: Experimental Protocols
Experiment A: Cytotoxicity Screening (MTT/CCK-8
Assay)
Objective: Determine the IC50 value of Demethylmurrayanine in cancer cells (e.g., HepG2,

MCF-7) vs. normal cells.

Seeding: Plate cells at
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cells/well in a 96-well plate. Incubate 24h for attachment.

Treatment:

Prepare serial dilutions of Demethylmurrayanine: 0, 1, 5, 10, 25, 50, 100 µM.

Control: Media + 0.1% DMSO (Vehicle Control).

Blank: Media only (no cells).

Incubation: Treat cells for 24h and 48h.

Development:

Add 10 µL MTT reagent (5 mg/mL) to each well. Incubate 4h at 37°C.

Remove media carefully.

Add 100 µL DMSO to dissolve formazan crystals.

Read: Measure Absorbance at 570 nm.

Analysis: Calculate % Viability =

. Plot dose-response curve to derive IC50.

Experiment B: Anti-Inflammatory Activity (Nitric Oxide
Inhibition)
Objective: Assess inhibition of NO production in LPS-stimulated RAW 264.7 macrophages.

Seeding: Plate RAW 264.7 cells at

cells/well in 96-well plates.

Pre-treatment: Treat cells with Demethylmurrayanine (1, 5, 10, 20 µM) for 1 hour.

Note: Ensure concentrations are sub-cytotoxic (verify with Exp A).
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Stimulation: Add Lipopolysaccharide (LPS) to final conc. of 1 µg/mL. Incubate for 24 hours.

Griess Assay:

Transfer 100 µL of culture supernatant to a new plate.

Add 100 µL Griess Reagent (1:1 mix of 1% sulfanilamide and 0.1% NED).

Incubate 10 mins at Room Temp (Dark).

Read: Measure Absorbance at 540 nm.

Quantification: Compare against a Sodium Nitrite (

) standard curve.

Experiment C: Apoptosis Verification (Annexin V-
FITC/PI)
Objective: Confirm if cell death is apoptotic (programmed) or necrotic.

Seeding: Plate cells in 6-well plates (

cells/well).

Treatment: Treat with IC50 concentration of Demethylmurrayanine for 24h.

Harvesting: Trypsinize cells (gentle), wash with cold PBS.

Staining: Resuspend in Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide

(PI). Incubate 15 min in dark.

Flow Cytometry:

Q1 (Annexin- / PI+): Necrotic.

Q2 (Annexin+ / PI+): Late Apoptotic.

Q3 (Annexin- / PI-): Live.
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Q4 (Annexin+ / PI-): Early Apoptotic.

Expectation: Demethylmurrayanine should increase Q4 and Q2 populations.

Part 5: Troubleshooting & Expert Tips
Issue Probable Cause Corrective Action

Precipitation in Media
High concentration or rapid

addition.

Dilute stock in a small volume

of media before adding to the

bulk culture. Vortex

immediately.

High Vehicle Toxicity DMSO > 0.5%.[2]

Ensure final DMSO is < 0.1%.

[2][3][4] Include a "DMSO-only"

control in all plots.

Inconsistent IC50 Cell density variation.
Standardize seeding density.

Use an automated cell counter.

No NO Inhibition LPS inactive or dose too low.

Test LPS batch activity on

positive control (e.g.,

Dexamethasone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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